Cas no 1785414-75-6 (2,2-Difluoro-3-propan-2-yloxypropan-1-amine)

• Product Name: 2,2-Difluoro-3-propan-2-yloxypropan-1-amine
• CAS No: 1785414-75-6
• MF: C₆H₁₃F₂NO
• MW: 153.170328855515
• CID: 5296041
• Update Time: 2025-08-05

2,2-Difluoro-3-propan-2-yloxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-propan-2-yloxypropan-1-amine
• 2,2-difluoro-3-(propan-2-yloxy)propan-1-amine
• 2,2-Difluoro-3-propan-2-yloxypropan-1-amine

• Inchi： 1S/C6H13F2NO/c1-5(2)10-4-6(7,8)3-9/h5H,3-4,9H2,1-2H3
• InChI Key： LRSAZXCBBDGVFU-UHFFFAOYSA-N
• SMILES： FC(CN)(COC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.7
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2

Additional information on 2,2-Difluoro-3-propan-2-yloxypropan-1-amine

Professional Introduction to Compound with CAS No. 1785414-75-6 and Product Name: 2,2-Difluoro-3-propan-2-yloxypropan-1-amine

The compound with the CAS number 1785414-75-6 and the product name 2,2-Difluoro-3-propan-2-yloxypropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine and hydroxyl groups in its molecular structure makes it a particularly intriguing subject for further investigation.

Fluorinated compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. In the case of 2,2-Difluoro-3-propan-2-yloxypropan-1-amine, the dual functionality of fluorine and hydroxyl groups provides a versatile platform for designing novel bioactive molecules.

Recent studies have highlighted the importance of fluorinated amines in the development of small-molecule drugs. Amines are fundamental structural units in many bioactive compounds, and their fluorination can significantly alter their biological activity. The compound 2,2-Difluoro-3-propan-2-yloxypropan-1-amine exemplifies this trend by combining a fluorinated amine moiety with an alkoxy group, which can influence both its solubility and interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The fluorine atoms in 2,2-Difluoro-3-propan-2-yloxypropan-1-amine can enhance binding affinity to kinase active sites, potentially leading to the development of more effective inhibitors. Furthermore, the hydroxyl group provides a site for further functionalization, allowing for the creation of analogs with tailored properties.

In addition to its applications in kinase inhibition, this compound has shown promise in other areas of medicinal chemistry. For instance, it can serve as a precursor for the synthesis of more complex molecules with diverse biological activities. The structural flexibility offered by its aliphatic backbone and functional groups makes it a valuable building block for drug discovery efforts.

The synthesis of 2,2-Difluoro-3-propan-2-yloxypropan-1-amine involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve the desired molecular structure efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 2,2-Difluoro-3-propan-2-yloxypropan-1-amine interacts with biological targets at the atomic level. These insights are invaluable for optimizing its pharmacological properties and guiding further synthetic efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For example, fluorinated compounds often exhibit enhanced stability under various environmental conditions, making them suitable for industrial applications.

In conclusion, 2,2-Difluoro-3-propan-2-yloxypropan-1-amine represents a significant advancement in chemical research with broad implications for medicinal chemistry and beyond. Its unique structural features and potential applications make it a compelling subject for further investigation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and materials.